Cas no 2172078-72-5 (2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172078-72-5
• MF: C₁₄H₂₈N₄
• MW: 252.398922920227
• CID: 6109308
• PubChem ID: 165597485
• Update Time: 2025-05-20

2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1598122
• 2-[bis(3-methylbutyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172078-72-5

• Inchi： 1S/C14H28N4/c1-11(2)5-6-14-13(7-9-15)16-17-18(14)10-8-12(3)4/h11-12H,5-10,15H2,1-4H3
• InChI Key： TWOHWNZGVQOMHH-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C(=C(CCN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 252.23139691g/mol
• Monoisotopic Mass: 252.23139691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Recent Advances in the Study of 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2172078-72-5)

The compound 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2172078-72-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the efficient synthesis of 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry approach. The compound's structural features, including the triazole ring and branched alkyl chains, contribute to its stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In vitro studies have demonstrated that 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine exhibits moderate inhibitory activity against several kinase targets implicated in cancer and inflammatory diseases. Specifically, the compound has shown promising results in inhibiting protein kinases such as EGFR and JAK2, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular signaling pathways, particularly those involved in cell proliferation and apoptosis. Molecular docking studies indicate that the compound binds to the ATP-binding site of target kinases, thereby interfering with their catalytic activity. This binding mode is supported by structural-activity relationship (SAR) studies, which highlight the importance of the triazole moiety and the hydrophobic alkyl chains for optimal interaction with the kinase active site.

In addition to its kinase inhibitory properties, 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine has also been explored for its potential as a scaffold for the development of antimicrobial agents. Preliminary studies indicate that derivatives of this compound exhibit activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The exact mechanism of action remains under investigation, but it is hypothesized to involve disruption of bacterial cell membrane integrity.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine. Current research efforts are focused on improving its solubility and metabolic stability through structural modifications. Recent advancements in prodrug strategies and formulation technologies offer potential solutions to these challenges, paving the way for future preclinical studies.

In conclusion, 2-bis(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a versatile and promising compound in the field of medicinal chemistry. Its dual potential as a kinase inhibitor and antimicrobial agent underscores its significance in drug discovery. Ongoing research aims to further elucidate its biological activities and optimize its properties for therapeutic applications. The continued exploration of this compound and its derivatives is expected to yield valuable insights and contribute to the development of novel treatments for various diseases.